5,7-Difluorochroman-4-amine hydrochloride

• IUPAC Name: 5,7-difluoro-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• InChI: InChI=1S/C9H9F2NO.ClH/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5;/h3-4,7H,1-2,12H2;1H
• InChI Key: FMYSMCIYYAKXTC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1N)C(=CC(=C2)F)F.Cl
• Molecular Formula: C9H10ClF2NO
• Molecular Weight: 221.63 g/mol
• CAS No.: 1392211-80-1

Description

5,7-Difluorochroman-4-amine hydrochloride is a chemical compound with the CAS Number: 1392211-80-1. It has a linear formula of C9H10ClF2NO. The compound is typically stored in an inert atmosphere at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9F2NO.ClH/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5;/h3-4,7H,1-2,12H2;1H. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 221.63. The compound should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

Transport Substrate Characteristics

• 5,7-Difluorochroman-4-amine hydrochloride shows potential as a transport substrate in biogenic amine transporters, as evidenced by studies on related compounds like 4,6-Difluoroserotonin. These compounds have been tested for substrate affinity in serotonin transporters of human blood platelets and chromaffin granules, showing varied affinities based on pH levels (Rudnick et al., 1989).

Spectrophotometric and Spectrofluorimetric Analysis

• This compound's structural analogs have been used in spectrophotometric and spectrofluorimetric methods for determining pharmaceutical amines. The compound's analogs serve as labeling reagents, useful in the quantitative analysis of drugs in various samples (Elbashir et al., 2011).

Hydrogen Bonding and Supramolecular Networks

• Research on this compound analogs has contributed to understanding hydrogen bonding and supramolecular network formation with carboxylic acid derivatives. These studies have revealed significant insights into weak non-covalent interactions and their role in stabilizing complex structures (Jin et al., 2011).

Water-soluble Derivatives for Fluorescence Probes

• Water-soluble derivatives of this compound analogs have been synthesized, demonstrating significant fluorescence in aqueous environments. These derivatives, like BODIPY dyes, are useful in biological imaging and as sensors for various applications (Li et al., 2008).

Role as a Lipophilic Hydrogen Bond Donor

• Compounds containing the difluoromethyl group, related to this compound, have been studied for their role as lipophilic hydrogen bond donors. This property is relevant in the rational design of drugs, enhancing their bioisosteric characteristics (Zafrani et al., 2017).

Amphoteric Materials with Photophysical Properties

• Amphoteric cruciforms structurally related to this compound have been synthesized, demonstrating changes in absorption and emission upon exposure to various agents. Such materials hold potential in sensor applications for detecting metal cations and amines (McGrier et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or spray, and not getting the compound in your eyes, on your skin, or on your clothing.